Cas no 2228750-65-8 (2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol)

• Product Name: 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol
• CAS No: 2228750-65-8
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• CID: 6052554
• PubChem ID: 165754833
• Update Time: 2025-11-03

2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol
• 2228750-65-8
• EN300-1995680
• 2-chloro-1-[2-(dimethylamino)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C9H13ClN2O/c1-12(2)9-7(8(13)6-10)4-3-5-11-9/h3-5,8,13H,6H2,1-2H3
• InChI Key： YNDPVTATGNFIOS-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CN=C1N(C)C)O

Computed Properties

• Exact Mass: 200.0716407g/mol
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.4Ų

Additional information on 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol

Professional Introduction to Compound with CAS No. 2228750-65-8 and Product Name: 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol

The compound with the CAS number 2228750-65-8 and the product name 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a chloro substituent and a dimethylamino group, makes it a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that target specific biological pathways. The 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol molecule, with its pyridine core and ethyl alcohol side chain, exhibits properties that make it an attractive candidate for further investigation. The chloro group on the pyridine ring can participate in nucleophilic substitution reactions, while the dimethylamino group can enhance solubility and metabolic stability. These features are crucial for designing molecules that can interact effectively with biological targets.

One of the most promising areas of research involving this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol, researchers can develop molecules that specifically inhibit aberrant kinase activity. Recent studies have shown that pyridine-based compounds exhibit high affinity for kinase active sites, making them ideal candidates for drug design.

The synthesis of 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol involves a multi-step process that requires careful optimization to ensure high yield and purity. The chlorination step is particularly critical, as it determines the reactivity of the compound in subsequent reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these transformations. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a cleaner synthetic pathway.

Another area where this compound shows promise is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, and inhibiting key viral enzymes can prevent infection. The structural features of 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol make it a suitable candidate for designing inhibitors targeting viral proteases and polymerases. Preliminary studies have demonstrated that derivatives of this compound can disrupt viral replication cycles, offering a new strategy for antiviral drug development.

The pharmacokinetic properties of 2-chloro-1-2-(dimethylamino)pyridin-3-ylethan-1-ol are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for developing drugs that are both effective and safe. Computational modeling techniques have been used to predict the ADME profiles of this compound, providing valuable insights into its potential behavior in vivo. These models help researchers identify structural modifications that can enhance bioavailability and reduce toxicity.

In conclusion, the compound with CAS number 2228750-65-8 and product name 2-chloro-1-2-(dimethylamino)pyridin-3-yethanewhanol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential applications in oncology, virology, and other therapeutic areas. Continued research into this compound will likely yield novel drugs that address unmet medical needs.